![molecular formula C17H16N2O2S B4685871 5-methyl-N-(5-methyl-3-isoxazolyl)-4-(4-methylphenyl)-3-thiophenecarboxamide](/img/structure/B4685871.png)
5-methyl-N-(5-methyl-3-isoxazolyl)-4-(4-methylphenyl)-3-thiophenecarboxamide
Overview
Description
5-methyl-N-(5-methyl-3-isoxazolyl)-4-(4-methylphenyl)-3-thiophenecarboxamide, also known as MMPIP, is a small molecule antagonist of the metabotropic glutamate receptor subtype 7 (mGlu7). This receptor is a member of the G protein-coupled receptor family and is expressed in the central nervous system. MMPIP has been studied for its potential therapeutic applications in various neurological disorders.
Mechanism of Action
5-methyl-N-(5-methyl-3-isoxazolyl)-4-(4-methylphenyl)-3-thiophenecarboxamide acts as an antagonist of the mGlu7 receptor, which is involved in the regulation of neurotransmitter release in the central nervous system. By blocking the activity of this receptor, this compound can modulate the release of neurotransmitters such as glutamate and GABA, leading to changes in neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce drug-seeking behavior in animals addicted to cocaine or heroin. This compound has been found to modulate the release of neurotransmitters such as glutamate and GABA, leading to changes in neuronal activity. This modulation of neurotransmitter release may underlie the therapeutic effects of this compound in various neurological disorders.
Advantages and Limitations for Lab Experiments
One advantage of 5-methyl-N-(5-methyl-3-isoxazolyl)-4-(4-methylphenyl)-3-thiophenecarboxamide is its high selectivity for the mGlu7 receptor, which reduces the potential for off-target effects. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in laboratory experiments. Additionally, the pharmacokinetics of this compound have not been well characterized, which may limit its use in preclinical studies.
Future Directions
There are several future directions for the study of 5-methyl-N-(5-methyl-3-isoxazolyl)-4-(4-methylphenyl)-3-thiophenecarboxamide. One area of research is the development of more potent and selective mGlu7 antagonists. Another area of research is the characterization of the pharmacokinetics of this compound, which could inform dosing regimens in preclinical and clinical studies. Additionally, the therapeutic potential of this compound in other neurological disorders, such as Parkinson's disease and Alzheimer's disease, could be explored. Finally, the role of the mGlu7 receptor in normal brain function and disease pathogenesis could be further elucidated through the study of this compound.
Scientific Research Applications
5-methyl-N-(5-methyl-3-isoxazolyl)-4-(4-methylphenyl)-3-thiophenecarboxamide has been studied for its potential therapeutic applications in various neurological disorders, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.
properties
IUPAC Name |
5-methyl-N-(5-methyl-1,2-oxazol-3-yl)-4-(4-methylphenyl)thiophene-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c1-10-4-6-13(7-5-10)16-12(3)22-9-14(16)17(20)18-15-8-11(2)21-19-15/h4-9H,1-3H3,(H,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTMZCTMUUUAIQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(SC=C2C(=O)NC3=NOC(=C3)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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